Cas no 2680694-84-0 (benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate)

benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate structure
2680694-84-0 structure
Product Name:benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
CAS No:2680694-84-0
MF:C14H13BrN2O2
MW:321.169222593308
CID:5633041
PubChem ID:165931039
Update Time:2025-07-19

benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28293988
    • 2680694-84-0
    • benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
    • Inchi: 1S/C14H13BrN2O2/c1-17(12-7-8-16-13(15)9-12)14(18)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
    • InChI Key: GEERDVSOWVIBNV-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CN=1)N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 320.01604g/mol
  • Monoisotopic Mass: 320.01604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.4Ų

benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28293988-1g
benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
2680694-84-0
1g
$1214.0 2023-09-08
Enamine
EN300-28293988-5g
benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
2680694-84-0
5g
$3520.0 2023-09-08
Enamine
EN300-28293988-10g
benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
2680694-84-0
10g
$5221.0 2023-09-08
Enamine
EN300-28293988-0.05g
benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
2680694-84-0 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28293988-0.1g
benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
2680694-84-0 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28293988-0.25g
benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
2680694-84-0 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28293988-0.5g
benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
2680694-84-0 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28293988-1.0g
benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
2680694-84-0 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28293988-2.5g
benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
2680694-84-0 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28293988-5.0g
benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate
2680694-84-0 95.0%
5.0g
$3520.0 2025-03-19

Additional information on benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate

Research Brief on Benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate (CAS: 2680694-84-0): Recent Advances and Applications

Benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate (CAS: 2680694-84-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromopyridine and carbamate functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals and bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and applications in medicinal chemistry.

The synthesis of benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent publications have detailed improved synthetic routes that leverage palladium-catalyzed cross-coupling reactions and other modern methodologies. These advancements have enabled the efficient production of the compound on a larger scale, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. The bromine substituent on the pyridine ring is particularly noteworthy, as it provides a handle for further functionalization, making the compound a valuable building block in medicinal chemistry.

In terms of biological activity, benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate has been investigated for its role as a precursor to potent kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the ability to modulate their activity with small molecules is a key focus of drug discovery. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects against specific kinases, with potential applications in cancer therapy. For instance, one study reported the development of a novel series of inhibitors based on this scaffold, showing nanomolar potency against a subset of tyrosine kinases implicated in tumor growth.

Beyond its role in kinase inhibition, benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate has also been explored in the context of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. The bromopyridine moiety of this compound has been utilized in the design of PROTAC linkers, enabling the development of molecules with enhanced stability and efficacy. Recent preclinical studies have highlighted the potential of these PROTACs in targeting previously "undruggable" proteins, opening new avenues for therapeutic intervention.

In conclusion, benzyl N-(2-bromopyridin-4-yl)-N-methylcarbamate (CAS: 2680694-84-0) represents a valuable tool in modern drug discovery. Its synthetic versatility, combined with its biological relevance, makes it a compound of interest for researchers in chemical biology and medicinal chemistry. Ongoing studies continue to uncover new applications for this scaffold, particularly in the development of kinase inhibitors and PROTACs. As the field advances, further optimization of its derivatives is expected to yield even more potent and selective therapeutic agents, underscoring the importance of this compound in future research.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd